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Compound of Interest

Compound Name:

3-

[(Cyclopropylcarbonyl)amino]benz

oic acid

Cat. No.: B362830 Get Quote

Essential Safety and Handling Guide for 3-
[(Cyclopropylcarbonyl)amino]benzoic acid
Disclaimer: As a specific Safety Data Sheet (SDS) for 3-
[(Cyclopropylcarbonyl)amino]benzoic acid is not publicly available, this guide is based on

the safety profiles of structurally similar compounds, including aminobenzoic acids and

cyclopropanecarboxamides, as well as general best practices for handling new or

uncharacterized chemical compounds in a laboratory setting.[1][2] Researchers should always

perform a thorough risk assessment before handling any new substance.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals to ensure the safe handling and disposal of 3-
[(Cyclopropylcarbonyl)amino]benzoic acid.

Hazard Identification and Personal Protective
Equipment (PPE)
Given the structures of analogous compounds, 3-[(Cyclopropylcarbonyl)amino]benzoic acid
should be treated as a potentially hazardous substance. Potential hazards may include skin,

eye, and respiratory irritation. Harmful effects if swallowed are also possible.[3][4] Therefore,

stringent adherence to PPE protocols is mandatory.
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Minimum Required PPE:

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Chemically resistant gloves (e.g., nitrile). Gloves should be inspected

before use and disposed of properly after handling.[5][6]

Body Protection: A lab coat is required.[2] For operations with a higher risk of splashing,

additional protective clothing may be necessary.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood, a respirator may be required, especially if dust is generated.[7]

Quantitative Data for Structurally Similar
Compounds
The following table summarizes key data for compounds analogous to 3-
[(Cyclopropylcarbonyl)amino]benzoic acid. This information should be used for initial risk

assessment while treating the target compound with caution.

Property
Cyclopropanecarb
oxamide[3]

5-Acetamido-2-
aminobenzoic
acid[8]

4-Aminobenzoic
acid[7][9]

Molecular Formula C4H7NO C9H10N2O3 C7H7NO2

Molecular Weight 85.10 g/mol 194.19 g/mol 137.14 g/mol

Hazard Statements
H302: Harmful if

swallowed
Causes skin irritation

H412: Harmful to

aquatic life

H319: Causes serious

eye irritation

Causes serious eye

irritation

with long lasting

effects

May cause respiratory

irritation
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A systematic approach is essential to minimize exposure and ensure safety during the handling

of 3-[(Cyclopropylcarbonyl)amino]benzoic acid.

Step-by-Step Handling Protocol:

Preparation and Planning:

Review this safety guide and any available safety information for analogous compounds.

[1]

Ensure that all necessary PPE is readily available and in good condition.[5]

Locate the nearest emergency equipment, including eyewash stations, safety showers,

and fire extinguishers.[10]

Prepare a designated and clearly labeled workspace.[1]

Engineering Controls:

All weighing and initial handling of the solid compound should be conducted in a certified

chemical fume hood to prevent inhalation of any dust particles.[5][10]

Ensure the fume hood is functioning correctly before commencing work.

Chemical Handling:

When transferring the solid, use appropriate tools such as a spatula or powder funnel to

minimize dust generation.

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

Keep all containers with the compound tightly closed when not in use.[1]

Post-Handling Procedures:

Thoroughly clean the work area after use.
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Wash hands and any exposed skin immediately after handling, even if gloves were worn.

[1][5]

Properly remove and dispose of contaminated PPE.[6]

Disposal Plan
Proper disposal of chemical waste is critical to protect personnel and the environment.

Waste Segregation and Disposal:

Waste Classification: Based on available data for similar compounds, waste containing 3-
[(Cyclopropylcarbonyl)amino]benzoic acid should be considered hazardous.

Waste Containers:

Use separate, clearly labeled, and sealed containers for solid and liquid waste.

The label should include "Hazardous Waste" and the full chemical name.

Disposal Route:

Do not dispose of this chemical down the drain or in regular trash.[9]

All waste must be disposed of through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal company.[9]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes

and remove contaminated clothing. Seek medical attention if irritation persists.[5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[5]
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spills:

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for hazardous waste disposal.

For large spills, evacuate the area and contact your institution's emergency response

team.

Experimental Workflow Diagram
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Safe Handling Workflow for 3-[(Cyclopropylcarbonyl)amino]benzoic acid
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Caption: Workflow for the safe handling of 3-[(Cyclopropylcarbonyl)amino]benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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